Cas no 338393-28-5 (Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate)

• Product Name: Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate
• CAS No: 338393-28-5
• MDL: MFCD01568312
• CID: 4646789
• Update Time: 2025-10-29

Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate

• MDL： MFCD01568312

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate

Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate (CAS No. 338393-28-5): A Comprehensive Overview

Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate, with the chemical identifier CAS No. 338393-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzenecarboxylate moiety linked to a pyridine ring substituted with a trifluoromethyl group and an amino group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The benzenecarboxylate group, specifically, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design. In contrast, the pyridine ring with a trifluoromethyl substituent contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in determining the efficacy and duration of action of a drug. The amino group further extends the compound's potential for interaction with biological targets, offering a versatile platform for medicinal chemists to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with unprecedented accuracy. By leveraging these technologies, scientists have been able to identify potential binding interactions between Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate and various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. These insights have paved the way for the development of targeted therapies that could significantly improve patient outcomes.

In the realm of oncology, Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate has shown promise as a lead compound in the search for new anticancer agents. The trifluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, which are crucial attributes for effective anticancer drugs. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in tumor proliferation and survival. These findings have spurred interest in further optimizing the structure-activity relationships (SAR) of this molecule to develop more potent and selective anticancer therapies.

Beyond oncology, Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate has also been explored for its potential in treating inflammatory diseases. The pyridine-based scaffold is well-documented for its ability to modulate inflammatory pathways by interacting with specific receptors and enzymes. Researchers have hypothesized that by fine-tuning the substituents on the pyridine ring, they can develop compounds that selectively target inflammatory mediators without eliciting off-target effects. This approach holds promise for developing safer and more effective anti-inflammatory drugs.

The synthesis of Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity essential for pharmaceutical applications.

The pharmacokinetic properties of Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a viable drug candidate.

As research in medicinal chemistry continues to evolve, Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate remains a compelling subject of study due to its structural complexity and diverse biological activities. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes has further accelerated the identification of novel derivatives with enhanced pharmacological properties. These advancements hold the potential to transform how new drugs are developed and brought to market.

In conclusion, Methyl 2-{2-(trifluoromethyl)-4-pyridinylamino}benzenecarboxylate represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new therapeutic agents. As scientific understanding continues to grow and methodologies advance, this compound is poised to play a pivotal role in addressing some of today's most challenging medical conditions.